Cas no 70867-22-0 (o-Nitrophenyl b-D-Cellobioside Heptaacetate)

• Product name: o-Nitrophenyl b-D-Cellobioside Heptaacetate
• CAS No: 70867-22-0
• MF: C₃₂H₃₉NO₂₀
• MW: 757.646760000001
• CID: 1062621
• PubChem ID: 71307126

o-Nitrophenyl b-D-Cellobioside Heptaacetate Chemical and Physical Properties

Names and Identifiers

• o-Nitrophenyl β-D-Cellobioside Heptaacetate
• O-NITROPHENYL B-D-CELLOBIOSIDE HEPTAACETATE
• o-Nitrophenyl -D-Cellobioside Heptaacetate
• o-Nitrophenyl β-D-Ce
• 70867-22-0
• [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-6-(2-nitrophenoxy)-3-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• N2-Nitrophenyl b-D-cellobioside heptaacetate
• o-Nitrophenyl beta-D-Cellobioside Heptaacetate
• 2-Nitrophenylbeta-d-cellobiosideheptaacetate
• W-203590
• 2-Nitrophenyl beta-d-cellobioside heptaacetate
• 2-Nitrophenyl 4-O-(2,3,4,6-Tetra-O-acetyl-?-D-glucopyranosyl)-?-D-Glucopyranoside 2,3,6-Triacetate;
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-{[(2R,3R,4S,5R,6S)-4,5-BIS(ACETYLOXY)-2-[(ACETYLOXY)METHYL]-6-(2-NITROPHENOXY)OXAN-3-YL]OXY}OXAN-2-YL]METHYL ACETATE
• o-Nitrophenyl b-D-Cellobioside Heptaacetate

• Inchi： InChI=1S/C32H39NO20/c1-14(34)43-12-23-25(45-16(3)36)27(46-17(4)37)30(49-20(7)40)32(52-23)53-26-24(13-44-15(2)35)51-31(29(48-19(6)39)28(26)47-18(5)38)50-22-11-9-8-10-21(22)33(41)42/h8-11,23-32H,12-13H2,1-7H3/t23-,24-,25-,26-,27+,28+,29-,30-,31-,32+/m1/s1
• InChI Key： KZSYMFJBBGZUFS-MMXCIQNPSA-N
• SMILES： CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)Oc2ccccc2[N+](=O)[O-])OC(=O)C)OC(=O)C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 757.20700
• Monoisotopic Mass: 757.20654263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 20
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 267Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 761.1±60.0 °C at 760 mmHg
• Flash Point: 242.8±34.9 °C
• PSA: 266.84000
• LogP: 1.11650
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

o-Nitrophenyl b-D-Cellobioside Heptaacetate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)